Cas no 20974-68-9 (3-(2H-1,3-benzodioxol-4-yl)propanoic Acid)

• Product Name: 3-(2H-1,3-benzodioxol-4-yl)propanoic Acid
• CAS No: 20974-68-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 290515
• PubChem ID: 231981
• Update Time: 2025-04-23

3-(2H-1,3-benzodioxol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-propanoicacid
• 3-(1,3-benzodioxol-4-yl)propanoic acid
• 2,3-Methylendioxy-dihydrozimtsaeure
• 1,3-Benzodioxole-4-propanoic acid
• 3-(1,3-dioxaindan-4-yl)propanoic acid
• ZYDCENGYZQQPSK-UHFFFAOYSA-N
• 3-(1, 3-benzodioxol-4-yl)propanoic acid
• 3-(2H-1,3-benzodioxol-4-yl)propanoicacid
• 20974-68-9
• NSC-28957
• 3-(2H-1,3-benzodioxol-4-yl)propanoic acid
• AKOS022916912
• Z1262514530
• 3-BENZO[1,3]DIOXOL-4-YLPROPANOIC ACID
• NSC28957
• SCHEMBL166877
• DTXSID50282955
• EN300-140643
• 3-(2H-1,3-benzodioxol-4-yl)propanoic Acid

• Inchi： 1S/C10H10O4/c11-9(12)5-4-7-2-1-3-8-10(7)14-6-13-8/h1-3H,4-6H2,(H,11,12)
• InChI Key： ZYDCENGYZQQPSK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=CC(=C12)CCC(=O)O

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 354°Cat760mmHg
• Flash Point: 144.1°C
• Refractive Index: 1.58
• PSA: 55.76000
• LogP: 1.43250

Additional information on 3-(2H-1,3-benzodioxol-4-yl)propanoic Acid

Comprehensive Guide to 1,3-Benzodioxole-4-propanoic acid (CAS No. 20974-68-9): Properties, Applications, and Market Insights

1,3-Benzodioxole-4-propanoic acid (CAS No. 20974-68-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This compound, characterized by its unique benzodioxole ring structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C10H10O4, and distinct properties make it a valuable asset in research and industrial applications. In this article, we delve into the chemical characteristics, synthesis methods, and emerging trends surrounding this compound, while addressing common queries such as "What is 1,3-Benzodioxole-4-propanoic acid used for?" and "How is 1,3-Benzodioxole-4-propanoic acid synthesized?".

The benzodioxole moiety in 1,3-Benzodioxole-4-propanoic acid is a key structural feature that contributes to its reactivity and functionality. This bicyclic system, consisting of a benzene ring fused to a dioxole ring, enhances the compound's stability and compatibility with various chemical reactions. Researchers often explore derivatives of this compound for their potential bioactivity, particularly in drug discovery. For instance, the "propanoic acid" side chain allows for further functionalization, making it a popular choice for designing novel molecules with tailored properties. The compound's solubility in organic solvents and moderate melting point (typically ranging between 120-130°C) further broaden its utility in laboratory settings.

One of the most frequently searched questions about 1,3-Benzodioxole-4-propanoic acid is its role in the pharmaceutical industry. Recent studies highlight its application as a precursor in the synthesis of bioactive molecules, including potential anti-inflammatory and antioxidant agents. The compound's ability to modulate enzyme activity has sparked interest in neurodegenerative disease research, aligning with the growing public focus on brain health and longevity. Additionally, its derivatives are being investigated for their odorant properties, catering to the booming fragrance and flavor market, which is projected to reach USD 40 billion by 2026.

From an industrial perspective, the demand for 1,3-Benzodioxole-4-propanoic acid is influenced by advancements in green chemistry. Manufacturers are increasingly adopting eco-friendly synthesis routes, such as catalytic hydrogenation or enzymatic processes, to produce this compound with minimal environmental impact. This shift resonates with the global emphasis on sustainable practices, a topic frequently searched in relation to chemical production. The compound's compatibility with biodegradable formulations also positions it favorably in the agrochemical sector, where it may serve as a building block for next-generation pesticides with reduced ecological footprints.

Analytical characterization of 1,3-Benzodioxole-4-propanoic acid typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are common search terms among chemistry professionals. These methods confirm the compound's purity and structural integrity, crucial for research and commercial applications. Storage recommendations often include protection from light and moisture at room temperature, ensuring long-term stability—a practical consideration frequently overlooked in academic literature but highly relevant to laboratory personnel.

The global market for benzodioxole derivatives, including 1,3-Benzodioxole-4-propanoic acid, reflects broader trends in specialty chemicals. Asia-Pacific dominates production, with China and India emerging as key suppliers due to cost-effective manufacturing capabilities. Meanwhile, North America and Europe lead in consumption, driven by pharmaceutical R&D expenditures. Price volatility remains a concern, linked to raw material availability—particularly piperonal, a common starting material—making "1,3-Benzodioxole-4-propanoic acid price trends" a recurring search query among procurement specialists.

Emerging applications continue to shape the trajectory of 1,3-Benzodioxole-4-propanoic acid research. Recent patents disclose its incorporation into polymeric materials with enhanced thermal stability, addressing industry needs for high-performance plastics. Another innovative use involves its role in photovoltaic materials, tapping into renewable energy trends. Such developments align with search patterns showing increased interest in "benzodioxole in energy storage" and "bio-based chemicals," indicating where future demand may originate.

For researchers handling 1,3-Benzodioxole-4-propanoic acid, safety protocols emphasize standard organic lab practices—gloves, goggles, and fume hoods—without requiring specialized precautions. This accessibility contributes to its widespread use in academic and industrial settings alike. As synthetic methodologies evolve, particularly in microwave-assisted and flow chemistry techniques (hot topics in contemporary literature), production efficiencies are expected to improve, potentially lowering costs and expanding applications.

In conclusion, 1,3-Benzodioxole-4-propanoic acid represents a multifaceted compound bridging traditional chemistry with modern innovation. Its significance spans from foundational organic synthesis to cutting-edge material science, reflecting the dynamic nature of chemical research. As sustainability and functionality remain driving forces in chemical development, this compound's adaptability ensures its continued relevance—answering today's questions while inspiring tomorrow's discoveries.